Cas no 170487-26-0 (Butanedioic acid, trimethyl-, 4-octyl ester)

• Product Name: Butanedioic acid, trimethyl-, 4-octyl ester
• CAS No: 170487-26-0
• MF: C₁₅H₂₈O₄
• MW: 272.380425453186
• CID: 1352692
• Update Time: 2024-08-17

Butanedioic acid, trimethyl-, 4-octyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, trimethyl-, 4-octyl ester
• Butanedioic acid, 2,2,3-trimethyl-, 4-octyl ester

• Inchi： 1S/C15H28O4/c1-6-8-10-12(9-7-2)19-14(18)15(4,5)11(3)13(16)17/h11-12H,6-10H2,1-5H3,(H,16,17)
• InChI Key： MVUYJZOQPMHRPN-UHFFFAOYSA-N
• SMILES： C(OC(CCCC)CCC)(=O)C(C)(C)C(C)C(O)=O

Computed Properties

• Exact Mass: 271.19101

Experimental Properties

• Density: 0.991±0.06 g/cm3(Predicted)
• Boiling Point: 375.8±25.0 °C(Predicted)
• PSA: 66.43
• pka: 4.55±0.33(Predicted)